2-[Butan-2-yl-(1-methylimidazole-4-carbonyl)amino]acetic acid

• IUPAC Name: 2-[butan-2-yl-(1-methylimidazole-4-carbonyl)amino]acetic acid
• InChI: InChI=1S/C11H17N3O3/c1-4-8(2)14(6-10(15)16)11(17)9-5-13(3)7-12-9/h5,7-8H,4,6H2,1-3H3,(H,15,16)
• InChI Key: CIMKGJYUJCRNGY-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)N(CC(=O)O)C(=O)C1=CN(C=N1)C
• Molecular Formula: C11H17N3O3
• Molecular Weight: 239.27 g/mol

Description

2-[Butan-2-yl-(1-methylimidazole-4-carbonyl)amino]acetic acid, also known as leucine-2-imidazolyl-1-methyl ester hydrochloride (LIMH), is a compound with potential applications in the field of scientific research. It is a derivative of the amino acid leucine and is used as a tool for studying the mechanisms of protein synthesis and degradation in cells. In

Mechanism of Action

LIMH works by binding to the active site of the proteasome, blocking its ability to degrade proteins. This leads to an accumulation of damaged or unwanted proteins in cells, which can have a variety of effects on cellular function. LIMH is selective for the proteasome and does not affect other cellular processes.
Biochemical and Physiological Effects:
The biochemical effects of LIMH are related to its ability to inhibit the proteasome. This can lead to an accumulation of damaged or unwanted proteins in cells, which can affect cellular function and lead to cell death. The physiological effects of LIMH are less well understood, but it has been shown to have anti-cancer properties in some studies.

Advantages and Limitations for Lab Experiments

One of the main advantages of using LIMH in lab experiments is its selectivity for the proteasome. This allows researchers to study the specific effects of proteasome inhibition on cellular function. Another advantage is its relative ease of synthesis, which makes it accessible for use in a variety of research settings. However, there are also some limitations to using LIMH. For example, its effects on cellular function can be complex and difficult to interpret, and it may not be suitable for all types of experiments.

Future Directions

There are several possible future directions for research on LIMH. One area of interest is its potential use as a therapeutic agent for cancer treatment. LIMH has been shown to have anti-cancer properties in some studies, and further research could explore its potential as a cancer drug. Another area of interest is its effects on cellular function and the proteasome. Researchers could investigate the specific mechanisms by which LIMH affects the proteasome and how this relates to cellular function. Finally, LIMH could be used as a tool for studying other cellular processes that are related to protein degradation, such as autophagy.

Synthesis Methods

LIMH can be synthesized by reacting leucine with 1-methylimidazole-4-carbonyl chloride in the presence of butan-2-amine. The resulting compound is then treated with hydrochloric acid to produce LIMH hydrochloride. The synthesis method of LIMH is relatively simple and can be carried out in a laboratory setting.

Scientific Research Applications

LIMH is commonly used as a tool for studying the mechanisms of protein synthesis and degradation in cells. It is particularly useful for investigating the role of the proteasome, a large protein complex that is responsible for degrading damaged or unwanted proteins in cells. LIMH can be used to selectively inhibit the proteasome in cells, allowing researchers to study the effects of proteasome inhibition on protein degradation and cellular function.